Cas no 361-09-1 (Sodium cholate)

• Product Name: Sodium cholate
• CAS No: 361-09-1
• MF: C₂₄H₃₉NaO₅
• MW: 430.553239107132
• MDL: MFCD00064138
• CID: 37051
• Update Time: 2025-11-26

Sodium cholate Chemical and Physical Properties

Names and Identifiers

• sodium cholate
• Cholic acid of cattle,sheep
• sodium 3,7,12-trihydroxycholan-24-oate
• sodium (3alpha,5beta,7alpha,12alpha)-3,7,12-trihydroxycholan-24-oate
• Sodium Cholate from Bovine Bile[for Biochemical Research]
• SODIUM CHOLATE, FOR CELL GRADE
• 3α,7α,12α-Trihydroxy-5β-cholan-24-oic acid sodium salt,Cholalic acid sodium salt
• 3α,7α,12α-Trihydroxy-5β-cholanic acid sodiuM salt
• 7,12-Triol
• CHOLALIC ACID
• Cholic acid
• CHOLIC ACID NA-SALT
• cholic acid sodium
• cholsaeure
• colalin
• deoxycholic acid sodium salt
• SODIUM CHOLEATE
• sodium salt of cholic acid
• SODIUMCHOLATE,REAGENT
• Cholic Acid Sodium Salt
• Cholic Acid Sodium Salt from Bovine Bile
• Sodium (3a,5b,7a,12a)-3,7,12-trihydroxycholan-24-oate
• 胆酸钠
• 胆汁酸
• SodiumCholate
• Sodium cholic acid
• DS-Na
• Cholan-24-oic acid, 3,7,12-trihydroxy-, monosodium salt, (3alpha,5beta,7alpha,12alpha)-
• Sodium cholate

• MDL： MFCD00064138
• Inchi： 1S/C24H40O5.Na/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26;/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29);/q;+1/p-1
• InChI Key： NRHMKIHPTBHXPF-UHFFFAOYSA-M
• SMILES： [Na+].OC1CC2C3(C)CCC(CC3CC(C2C2CCC(C(C)CCC(=O)[O-])C21C)O)O

Computed Properties

• Exact Mass: 430.27000
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 643
• Topological Polar Surface Area: 101

Experimental Properties

• Color/Form: Powder
• Refractive Index: 35 ° (C=0.6, EtOH)
• Water Partition Coefficient: 150 g/L (20 ºC)
• PSA: 100.82000
• LogP: 2.11400
• Solubility: Not available
• Specific Rotation: 35 º (c=0.6, ethanol)

Sodium cholate Security Information

• Prompt：warning
• Hazard Statement： H303
• Warning Statement： P312
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• RTECS：FZ9600000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
• Other Chemical additives Functional Additives

Additional information on Sodium cholate

Introduction to Sodium Cholate (CAS No. 361-09-1)

Sodium cholate, a derivative of cholic acid, is a significant compound in the field of pharmaceuticals and biotechnology. With the CAS number 361-09-1, it is widely recognized for its diverse applications in drug delivery systems, biochemical research, and therapeutic formulations. This compound is particularly noted for its ability to enhance the solubility of various hydrophobic molecules, making it an invaluable tool in the development of novel medications.

The chemical structure of sodium cholate consists of a hydrophilic sodium ion and a bile acid backbone, which includes a hydroxyl group and multiple carboxyl groups. This unique structure imparts upon it excellent emulsifying and detergent properties, which are harnessed in numerous industrial and medical applications. The compound's ability to form micelles allows it to solubilize lipophilic substances, facilitating their absorption and transport within biological systems.

Recent research has highlighted the potential of sodium cholate in enhancing the bioavailability of poorly soluble drugs. Studies have demonstrated that when incorporated into drug formulations, sodium cholate can significantly improve the absorption rates of active pharmaceutical ingredients (APIs). This has opened up new avenues for the development of more effective oral medications, particularly for those that suffer from low solubility issues.

In addition to its role in drug delivery, sodium cholate has been extensively studied for its applications in targeted drug therapy. Its ability to selectively accumulate in certain tissues has made it a promising candidate for tumor-targeted therapies. By leveraging its micellar properties, researchers have been able to design nanoparticles that can deliver therapeutic agents directly to cancer cells while minimizing side effects on healthy tissues.

The compound's significance extends beyond pharmaceutical applications. Sodium cholate is also widely used in biochemical research as a cofactor in various enzymatic reactions. Its ability to stabilize proteins and enhance enzyme activity has made it a valuable tool in laboratory settings. Furthermore, its role as an antioxidant has been explored in several studies, suggesting potential benefits in combating oxidative stress-related diseases.

Advances in nanotechnology have further expanded the utility of sodium cholate. Researchers have developed nanoemulsions and liposomes incorporating sodium cholate as a key component. These advanced delivery systems have shown promise in improving the efficacy of treatments for various diseases, including infectious disorders and chronic conditions. The precise control over particle size and surface properties afforded by sodium cholate-based formulations allows for tailored therapeutic outcomes.

The safety profile of sodium cholate has been thoroughly evaluated through numerous clinical trials and laboratory studies. Its biocompatibility and low toxicity make it suitable for repeated use in therapeutic applications. Additionally, its natural occurrence as a component of bile acids ensures that it is well-tolerated by the human body. These attributes have contributed to its widespread acceptance in both clinical and industrial settings.

Future research directions suggest that sodium cholate may play an even more pivotal role in medicine and biotechnology. Ongoing studies are exploring its potential use in gene therapy vectors, where its ability to protect genetic material during delivery is highly advantageous. Furthermore, its application in regenerative medicine is being investigated, with preliminary findings indicating its potential to support tissue repair and regeneration.

The environmental impact of sodium cholate is also a growing area of interest. As industries seek sustainable alternatives, the biodegradability of this compound makes it an attractive option for eco-friendly formulations. Efforts are underway to optimize production methods that minimize environmental footprint while maintaining high purity standards.

In conclusion, sodium cholate (CAS No. 361-09-1) is a multifaceted compound with extensive applications across pharmaceuticals, biotechnology, and environmental science. Its unique properties as an emulsifier, solubilizer, and bioactive agent make it indispensable in modern research and development. As scientific understanding continues to evolve, the potential uses of sodium cholate are likely to expand even further, solidifying its position as a cornerstone of advanced medical and industrial solutions.